Cas no 68521-71-1 (2,3-Oxiranedicarboxylic acid, monoethyl ester)

2,3-Oxiranedicarboxylic acid, monoethyl ester structure
68521-71-1 structure
Product Name:2,3-Oxiranedicarboxylic acid, monoethyl ester
CAS No:68521-71-1
MF:C6H8O5
MW:160.124722480774
CID:393079
PubChem ID:13150796
Update Time:2025-04-19

2,3-Oxiranedicarboxylic acid, monoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-Oxiranedicarboxylic acid, monoethyl ester
    • 3-ethoxycarbonyloxirane-2-carboxylate
    • 2,3-epoxybutanedioic acid monoethyl ester
    • CHEMBL430641
    • MFCD18829018
    • 3-(ETHOXYCARBONYL)OXIRANE-2-CARBOXYLIC ACID
    • Oxirane-2,3-dicarboxylic acid monoethyl ester
    • SY345029
    • 68521-71-1
    • SB47502
    • SY289467
    • FT-0686228
    • MFCD18829017
    • 84518-79-6
    • SCHEMBL1238213
    • BDBM50094931
    • MWMZDXCRDIBPCO-UHFFFAOYSA-N
    • Inchi: 1S/C6H8O5/c1-2-10-6(9)4-3(11-4)5(7)8/h3-4H,2H2,1H3,(H,7,8)
    • InChI Key: MWMZDXCRDIBPCO-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)C1C(=O)OCC

Computed Properties

  • Exact Mass: 159.02931
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 78.96
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